Cas no 501948-05-6 (Rosabulin)

• Product Name: Rosabulin
• CAS No: 501948-05-6
• MF: C₂₂H₁₆N₄O₂S
• MW: 400.453042984009
• CID: 68317
• PubChem ID: 9843935
• Update Time: 2025-04-18

Rosabulin Chemical and Physical Properties

Names and Identifiers

• Rosabulin
• 3-[(4-Cyanophenyl)methyl]-N-(3-methyl-5-isothiazolyl)-alpha-oxo-1-indolizineacetamide
• 2-[3-[(4-cyanophenyl)methyl]indolizin-1-yl]-N-(3-methyl-1,2-thiazol-5-yl)-2-oxoacetamide
• STA 5312
• I01-9450
• STA-5312
• UNII-6Z674O12T6
• DTXSID60198235
• CS-6734
• Rosabulin [USAN]
• HY-14934
• 2-(3-(4-cyanobenzyl)indolizin-1-yl)-n-(3-methylisothiazol-5-yl)-2-oxoacetamide
• 501948-05-6
• CHEMBL271068
• Rosabulin (USAN)
• SCHEMBL6220599
• 1-Indolizineacetamide, 3-((4-cyanophenyl)methyl)-N-(3-methyl-5-isothiazolyl)-alpha-oxo-
• 6Z674O12T6
• AKOS015891397
• Rosabulin [USAN:INN]
• ROSABULIN [INN]
• MS-26801
• Q27265756
• FT-0761594
• D06638
• rosabuline
• DB-014984
• rosabulinum
• rosabulina
• 3-((4-Cyanophenyl)methyl)-N-(3-methyl-5-isothiazolyl)-alpha-oxo-1-indolizineacetamide
• DTXCID90120726
• G13819

• Inchi： 1S/C22H16N4O2S/c1-14-10-20(29-25-14)24-22(28)21(27)18-12-17(26-9-3-2-4-19(18)26)11-15-5-7-16(13-23)8-6-15/h2-10,12H,11H2,1H3,(H,24,28)
• InChI Key： IZZYUABKZYIINT-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)NC(C(C1C=C(CC2C=CC(C#N)=CC=2)N2C=CC=CC2=1)=O)=O

Computed Properties

• Exact Mass: 400.09900
• Monoisotopic Mass: 400.099396
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 4.7

Experimental Properties

• Density: 1.34
• Melting Point: 233 ºC
• Refractive Index: 1.7
• PSA: 115.50000
• LogP: 4.06108

Rosabulin Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines